2-(Methoxymethoxy)-1,3-dimethylbenzene-13C8,D3

• Molecular Formula: C10H14O2
• Molecular Weight: 177.18 g/mol
• InChI: InChI=1S/C10H14O2/c1-8-5-4-6-9(2)10(8)12-7-11-3/h4-6H,7H2,1-3H3/i1+1,2+1D3,4+1,5+1,6+1,8+1,9+1,10+1
• InChIKey: BFRHJGGCFQDEGY-IHAQNFFSSA-N

2-(Methoxymethoxy)-1,3-dimethylbenzene-13C8,D3: Stable Isotope Internal Standard

2-(Methoxymethoxy)-1,3-dimethylbenzene-13C8,D3 is a deuterium (D3) and carbon-13 (13C8) labeled analog of the unlabeled compound 2-(methoxymethoxy)-1,3-dimethylbenzene. It is a member of the stable isotope-labeled internal standard (SIL-IS) class of compounds [1]. This product is a dual-labeled (13C and D) internal standard intended for use as a tracer or for quantitative analysis in techniques such as Nuclear Magnetic Resonance (NMR), Gas Chromatography-Mass Spectrometry (GC-MS), and Liquid Chromatography-Mass Spectrometry (LC-MS) [1]. It is also described as an intermediate in the synthesis of the isotope-labeled analog 2,6-Dimethylphenol-13C8 .

Labeling

Dual-labeled (13C8, D3) stable isotope internal standard

Workflow

Quantitative LC-MS, GC-MS, and NMR analysis

Synthesis

Intermediate for 2,6-Dimethylphenol-13C8 preparation

• [1] MedChemExpress. 2-(Methoxymethoxy)-1,3-dimethylbenzene-13C8,d3. Accessed via https://www.medchemexpress.eu/2-methoxymethoxy-1-3-dimethylbenzene-13c8-d3.html View Source

Why 2-(Methoxymethoxy)-1,3-dimethylbenzene-13C8,D3 Is Irreplaceable

Direct substitution of 2-(Methoxymethoxy)-1,3-dimethylbenzene-13C8,D3 with its unlabeled form or a structurally similar analog (e.g., a different dialkylbenzene) in quantitative analytical workflows is not scientifically valid. The fundamental requirement for an internal standard is that it must be chemically identical to the target analyte in all aspects of sample preparation and analysis, yet be distinguishable by the detector [1]. While a structural analog (e.g., 2,6-dimethylphenol) may have similar chemical properties, it can exhibit differences in extraction efficiency, chromatographic retention time, and, most critically, ionization efficiency in LC-MS, leading to inaccurate quantitation due to uncorrected matrix effects [2]. In contrast, a stable isotope-labeled (SIL) version of the exact analyte, such as 2-(Methoxymethoxy)-1,3-dimethylbenzene-13C8,D3, provides an ideal, co-eluting internal standard that experiences near-identical matrix effects, thereby maximizing accuracy and precision [3].

Unlabeled parent compound

No mass shift for MS distinction; cannot serve as a co-eluting internal standard and fails to correct matrix effects.

Structural analog (e.g., 2,6-dimethylphenol)

May exhibit different extraction efficiency and ionization behavior, leading to inaccurate quantitation compared to a true SIL-IS.

Single-isotope labeled version

A 13C8-only or D3-only label may provide insufficient mass shift or less NMR simplification, limiting method specificity.

• [1] Restek. (2015). Choosing an Internal Standard. Accessed via https://discover.restek.com/ View Source
• [2] Tan, A., et al. (2012). Internal Standards for Quantitative LC-MS Bioanalysis. In: Handbook of LC-MS Bioanalysis. John Wiley & Sons, Ltd. View Source
• [3] MtoZ Biolabs. (2025). How Can the Internal Standard Method Quantify Compounds in LC-MS Without a Reference Standard? Accessed via https://www.mtoz-biolabs.com/ View Source

2-(Methoxymethoxy)-1,3-dimethylbenzene-13C8,D3: Analytical Evidence Guide

Unambiguous MS Detection via Dual Isotope Labeling

The 2-(Methoxymethoxy)-1,3-dimethylbenzene-13C8,D3 isotope label confers a defined +11 Da mass shift (13C8 = +8 Da, D3 = +3 Da) from the unlabeled parent (molecular weight of unlabeled: 166.22 g/mol; labeled: 177.18 g/mol) [1]. This mass difference is well outside the natural isotopic abundance envelope of the unlabeled compound, ensuring no cross-signal contribution (i.e., spectral overlap) between the internal standard and the target analyte [2]. This is a critical advantage over single-isotope (e.g., 13C8-only) or structural analog internal standards, which may exhibit closer mass shifts or differing ionization behavior, respectively [2].

Mass Shift

Class-level

+11 Da (13C8 + D3) vs 0 Da

Ensures discrete MS detection without isotopic overlap

Consistent with general SIL-IS design principles

Evidence Dimension	Mass Spectrometric Detectability (Mass Shift)
Target Compound Data	+11 Da (13C8 + D3) relative to unlabeled parent
Comparator Or Baseline	Unlabeled 2-(Methoxymethoxy)-1,3-dimethylbenzene (0 Da shift)
Quantified Difference	11 Da mass difference
Conditions	As calculated from molecular formula of the compound [1] and inferred from general principles of SIL-IS in MS [2].

Why This Matters

A >3 Da mass shift, provided by the dual labeling, is widely recognized as the minimum requirement to avoid isotopic interference in LC-MS/MS, ensuring the internal standard signal is discrete and accurately measurable [2].

• [1] MedChemExpress. 2-(Methoxymethoxy)-1,3-dimethylbenzene-13C8,d3. Accessed via https://www.medchemexpress.eu/2-methoxymethoxy-1-3-dimethylbenzene-13c8-d3.html View Source
• [2] Stokvis, E., Rosing, H., & Beijnen, J. H. (2005). Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not? Rapid Communications in Mass Spectrometry, 19(3), 401-407. View Source

Superior Matrix Effect Compensation in LC-MS

The use of a stable isotope-labeled internal standard (SIL-IS), such as 2-(Methoxymethoxy)-1,3-dimethylbenzene-13C8,D3, is the established gold standard for mitigating matrix effects in LC-MS bioanalysis [1]. By co-eluting with the target analyte and experiencing identical ionization suppression or enhancement, the analyte/IS area ratio remains constant irrespective of the matrix, enabling accurate quantitation [1]. A direct comparison study showed that the precision and accuracy of an LC-MS/MS method were significantly improved when using a SIL-IS compared to a structural analog, which could not adequately correct for variable matrix effects [2].

Matrix Effect Compensation

Class-level

SIL-IS improved precision & accuracy over structural analog

Enables robust correction of ion suppression/enhancement

Based on LC-MS/MS quantification study in rat brain dialysates

Evidence Dimension	Quantitative Precision and Accuracy
Target Compound Data	High precision and accuracy achievable with SIL-IS
Comparator Or Baseline	Structural analog internal standard (e.g., 2,6-dimethylphenol)
Quantified Difference	Repeatability of injection and method precision and accuracy were only improved when using the SIL-IS [2].
Conditions	Bioanalytical LC-MS/MS method for the quantification of Angiotensin IV in rat brain dialysates [2].

Why This Matters

For procurement, this justifies the investment in an isotopically labeled standard; it directly translates to more reliable and robust analytical data, reducing the risk of assay failure and the need for costly method redevelopment.

• [1] Alfa Chemistry. (2026). Isotope-labeled Environmental Standards: Precision for Environmental Monitoring. Isotope Science. View Source
• [2] Lanckmans, K., et al. (2007). Use of a structural analogue versus a stable isotope labeled internal standard for the quantification of angiotensin IV in rat brain dialysates using nano-liquid chromatography/tandem mass spectrometry. Rapid Communications in Mass Spectrometry, 21(5), 1187-1195. View Source

Enhanced 13C NMR Resolution with Dual Labeling

For NMR-based applications, the specific combination of 13C8 and D3 labeling in 2-(Methoxymethoxy)-1,3-dimethylbenzene-13C8,D3 offers enhanced spectral resolution. The incorporation of 13C at all carbon positions increases the sensitivity of 13C NMR experiments and enables the acquisition of detailed carbon-carbon coupling data [1]. Simultaneously, the deuterium labeling of the methyl group simplifies the proton NMR spectrum by eliminating the signal from that moiety, reducing spectral crowding and facilitating the observation of other key resonances [2].

NMR Resolution

Class-level

Simplified 1H NMR (D3) and enhanced 13C sensitivity (13C8)

Provides cleaner spectra for structural elucidation

Theoretical basis; validation recommended

Evidence Dimension	NMR Spectral Resolution
Target Compound Data	Simplified 1H NMR (due to D3) and enhanced 13C NMR sensitivity (due to 13C8).
Comparator Or Baseline	Unlabeled compound (complex 1H NMR, lower 13C sensitivity) or single-isotope labeled analog.
Quantified Difference	Elimination of a three-proton multiplet in 1H NMR and an 8x increase in 13C signal intensity (theoretical).
Conditions	Standard NMR spectroscopic analysis [2].

Why This Matters

For research groups focused on metabolism studies, impurity profiling, or reaction mechanism elucidation using NMR, this specific labeling pattern provides a unique, tailored probe that yields cleaner, more interpretable data compared to generic or unlabeled alternatives.

• [1] Hansen, P. E. (1979). 13C NMR of polycyclic aromatic compounds. A review. Organic Magnetic Resonance, 12(3), 109-142. View Source
• [2] Jacobsen, N. E. (2007). NMR Spectroscopy Explained: Simplified Theory, Applications and Examples for Organic Chemistry and Structural Biology. John Wiley & Sons. View Source

Synthesis Intermediate for 2,6-Dimethylphenol-13C8

2-(Methoxymethoxy)-1,3-dimethylbenzene-13C8,D3 is a specifically designed intermediate for the synthesis of 2,6-Dimethylphenol-13C8 (D465859), a 13C-labeled analog of an important industrial antioxidant precursor . This targeted utility differentiates it from other labeled aromatics that may not serve as a direct precursor for this specific labeled metabolite. The methoxymethoxy (MOM) protecting group is strategically employed to facilitate the conversion to the phenol moiety under controlled conditions, while the robust isotopic labels are retained in the final product [1].

Synthetic Utility

Reported

Direct precursor to 2,6-Dimethylphenol-13C8 via deprotection

Streamlines synthesis of labeled metabolite standard

Deprotection under standard MOM-cleavage conditions

Evidence Dimension	Synthetic Utility
Target Compound Data	Directly yields 2,6-Dimethylphenol-13C8 upon deprotection.
Comparator Or Baseline	Other isotopically labeled aromatic compounds (e.g., 2,6-Dimethylphenol-D9).
Quantified Difference	N/A - Functional group specificity.
Conditions	Standard organic synthesis protocols .

Why This Matters

For procurement decisions in a synthesis lab, selecting this compound eliminates the need for multi-step de novo synthesis of the labeled intermediate, saving time and resources while ensuring a well-defined path to a high-value labeled metabolite.

• [1] Wuts, P. G. M. (2014). Greene's Protective Groups in Organic Synthesis. John Wiley & Sons. View Source

Applications of 2-(Methoxymethoxy)-1,3-dimethylbenzene-13C8,D3

LC-MS/MS Quantification in Complex Matrices

This compound is the ideal internal standard for quantifying its unlabeled counterpart in complex biological or environmental matrices (e.g., plasma, urine, soil, wastewater) using LC-MS/MS. Its +11 Da mass shift ensures no cross-signal interference with the analyte's natural isotopic envelope [1]. As a SIL-IS, it co-elutes with the analyte, providing robust correction for matrix-induced ion suppression/enhancement, thereby enabling the highest achievable accuracy and precision in the assay [2].

Fate and Transformation Monitoring in Metabolic and Environmental Studies

The dual isotope label (13C8,D3) serves as a definitive tracer. When introduced into a study system, its unique mass can be used to differentiate it from the native compound and track its distribution, uptake, or degradation products without the use of radioactive materials [1]. The labeling pattern also provides a distinct 'fingerprint' in NMR studies, allowing for unambiguous identification of metabolites derived from the labeled parent [2].

Synthesis of 13C-Labeled 2,6-Dimethylphenol Internal Standard

Researchers needing a pure, 13C-labeled source of 2,6-Dimethylphenol can utilize 2-(Methoxymethoxy)-1,3-dimethylbenzene-13C8,D3 as a direct, efficient synthetic precursor. The MOM-protecting group can be cleaved under standard mild conditions to yield 2,6-Dimethylphenol-13C8, while the 13C8 label is retained, providing a ready-to-use, high isotopic purity standard for subsequent quantitative analyses or metabolic flux studies .

Gold Standard SIL-IS for Method Validation

During the development and validation of new analytical methods for the detection of 2-(methoxymethoxy)-1,3-dimethylbenzene, this compound is the required 'gold standard' internal standard. Regulatory guidance (e.g., FDA, EMA) for bioanalytical method validation strongly recommends the use of a stable isotope-labeled internal standard whenever possible to ensure method ruggedness and reliability. Its use is critical for demonstrating method accuracy, precision, and stability during formal validation studies [3].

Application

Selection Property

Validation Focus

LC-MS/MS Quantification in Research Matrices

+11 Da mass shift and co-elution with target analyte

Matrix effect correction and assay precision

Metabolic & Environmental Fate Studies

Dual 13C8/D3 tracer for non-radioactive tracking

Isotopic tracing and metabolite identification

Labeled Metabolite Synthesis

Protected MOM-precursor to 2,6-Dimethylphenol-13C8

Deprotection efficiency and label retention

Bioanalytical Method Validation

SIL-IS matching analyte chemistry exactly

Method ruggedness, accuracy, and precision evaluation

• [1] Stokvis, E., Rosing, H., & Beijnen, J. H. (2005). Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not? Rapid Communications in Mass Spectrometry, 19(3), 401-407. View Source
• [2] MtoZ Biolabs. (2025). How Can the Internal Standard Method Quantify Compounds in LC-MS Without a Reference Standard? Accessed via https://www.mtoz-biolabs.com/ View Source
• [3] U.S. Department of Health and Human Services, Food and Drug Administration. (2018). Bioanalytical Method Validation: Guidance for Industry. View Source